Cas no 16066-31-2 (Benzenesulfinamide)

• Product Name: Benzenesulfinamide
• CAS No: 16066-31-2
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 1340068
• PubChem ID: 11286519
• Update Time: 2025-04-26

Benzenesulfinamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinamide
• QJCPEOFEBREKQB-UHFFFAOYSA-N
• 16066-31-2
• F91930
• Benzenesulphinamide
• EN300-1086757
• DTXSID40461151
• SCHEMBL1498203
• MFCD00465093

• Inchi： 1S/C6H7NOS/c7-9(8)6-4-2-1-3-5-6/h1-5H,7H2
• InChI Key： QJCPEOFEBREKQB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N)=O

Computed Properties

• Exact Mass: 141.02491
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzenesulfinamide

Benzenesulfinamide: A Comprehensive Overview

Benzenesulfinamide, also known by its CAS number 16066-31-2, is a chemical compound that has garnered significant attention in the field of pharmaceuticals and organic chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in drug discovery and synthesis.

The structure of Benzenesulfinamide comprises a benzene ring substituted with a sulfinylamide group (-SO2NH2). This unique functional group renders the compound highly reactive and versatile, making it an invaluable tool in various chemical reactions. The sulfinamide moiety is known for its ability to act as a protecting group, particularly in peptide synthesis, where it safeguard amino acid derivatives during complex reaction sequences.

Recent studies have highlighted the potential of Benzenesulfinamide in medicinal chemistry. For instance, researchers have explored its use as an intermediate in the synthesis of biologically active compounds, including antibiotics and anticancer agents. The compound's ability to participate in nucleophilic substitutions and condensation reactions has further solidified its role in modern chemical synthesis.

One of the most notable applications of Benzenesulfinamide is in the protection of amines during peptide chain assembly. In this context, the sulfinamide group serves as a temporary shield, preventing unwanted side reactions while allowing for precise control over the synthesis process. This feature has made it a preferred choice among chemists working on complex peptide and protein structures.

Moreover, Benzenesulfinamide has been utilized in the development of various bioactive molecules. For example, it has played a critical role in the synthesis of sulfonamides, which are a cornerstone in antimicrobial drug design. The compound's reactivity and stability make it an ideal candidate for building blocks in drug discovery.

Recent advancements in chiral chemistry have also brought Benzenesulfinamide into the spotlight. Its use as a chiral auxiliary has been explored in the synthesis of enantiomerically pure compounds, which are essential in pharmaceuticals for their selective biological activity. This application underscores the compound's versatility and adaptability in addressing complex synthetic challenges.

In addition to its role in organic synthesis, Benzenesulfinamide has been investigated for its potential as a catalyst precursor. The sulfinyl group can be transformed into highly active chiral catalysts, which are crucial in asymmetric synthesis. This emerging application opens new avenues for the compound's use in green chemistry and sustainable manufacturing.

Research into the environmental impact of Benzenesulfinamide has also gained momentum. Studies have focused on its biodegradability and toxicity profile, aiming to establish safe handling practices and environmental regulations. These findings are pivotal for ensuring the compound's responsible use in industrial and academic settings.

Looking ahead, the future of Benzenesulfinamide seems promising. Ongoing research is exploring its potential in emerging fields such as nanotechnology and materials science. The compound's unique properties are being leveraged to develop novel materials with applications in drug delivery systems and catalysis.

In conclusion, Benzenesulfinamide, with its CAS number 16066-31-2, is a cornerstone in the chemical and pharmaceutical industries. Its versatility as a building block, protecting group, and catalyst precursor positions it at the forefront of modern chemical synthesis and drug discovery. As research continues to uncover new applications, the significance of this compound will only grow, solidifying its place in the annals of medicinal chemistry.